Cas no 53172-10-4 (1-Decen-3-one,1-(4-hydroxy-3-methoxyphenyl)-)

• Product name: 1-Decen-3-one,1-(4-hydroxy-3-methoxyphenyl)-
• CAS No: 53172-10-4
• MF: C₁₇H₂₄O₃
• MW: 276.37066
• CID: 370141
• PubChem ID: 6438480

1-Decen-3-one,1-(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Decen-3-one,1-(4-hydroxy-3-methoxyphenyl)-
• (E)-1-(4-hydroxy-3-methoxyphenyl)dec-1-en-3-one
• dehydroparadol
• 1-Decen-3-one, 1-(4-hydroxy-3-methoxyphenyl)-, (1E)-
• 878006-06-5
• 53172-10-4
• MS-23931
• (1E)-1-(4-HYDROXY-3-METHOXYPHENYL)DEC-1-EN-3-ONE
• (e)-1-(4'-hydroxy-3'-methoxyphenyl)-dec-1-en-3-one
• CHEMBL4093796
• SCHEMBL2840282
• CS-M1954
• (E)-[6]-Dehydroparadol
• (e)-1-(4'-hydroxy-3'-methoxyphenyl)dec-1-en-3-one
• AXMBOMODZLJDKX-PKNBQFBNSA-N
• HY-77293
• 1-Decen-3-one,1-(4-hydroxy-3-methoxyphenyl)-,(1E)-
• MFCD18803626
• 1-Decen-3-one, 1-(4-hydroxy-3-methoxyphenyl)-
• AKOS032944911
• F85592

• Inchi： InChI=1S/C17H24O3/c1-3-4-5-6-7-8-15(18)11-9-14-10-12-16(19)17(13-14)20-2/h9-13,19H,3-8H2,1-2H3/b11-9+
• InChI Key： AXMBOMODZLJDKX-PKNBQFBNSA-N
• SMILES： CCCCCCCC(=O)C=CC1=CC(=C(C=C1)O)OC

Computed Properties

• Exact Mass: 276.17262
• Monoisotopic Mass: 276.172545
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 11
• Topological Polar Surface Area: 46.5
• XLogP3: nothing
• Surface Charge: 0

Experimental Properties

• Density: 1.04
• Boiling Point: 423.2°Cat760mmHg
• Flash Point: 148.4°C
• Refractive Index: 1.538
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives